Cas no 781676-26-4 (Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)-)

• Product Name: Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)-
• CAS No: 781676-26-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 553939
• PubChem ID: 11321323
• Update Time: 2025-04-19

Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)- Chemical and Physical Properties

Names and Identifiers

• Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)-
• Cycloprop[b]indole-1a(1H)-carboxylic acid, octahydro-, (1aS,2aS,6aS,6bS)- (9CI)
• (1aS,2aS,6aS,6bS)-2,2a,3,4,5,6,6a,6b-octahydro-1H-cyclopropa[b]indole-1a-carboxylic acid
• DTXSID20462242
• (1aS,2aS,6aS,6bS)-Octahydrocyclopropa[b]indole-1a(1H)-carboxylic acid
• 781676-26-4

• Inchi： 1S/C10H15NO2/c12-9(13)10-5-7(10)6-3-1-2-4-8(6)11-10/h6-8,11H,1-5H2,(H,12,13)/t6-,7-,8-,10-/m0/s1
• InChI Key： PXVURULTRSHFSA-GHCJXIJMSA-N
• SMILES： OC([C@]12C[C@H]1[C@@H]1CCCC[C@@H]1N2)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų